![molecular formula C12H17N3O2 B1489070 3-(3-aminopiperidine-1-carbonyl)-1-methylpyridin-2(1H)-one CAS No. 2097975-58-9](/img/structure/B1489070.png)
3-(3-aminopiperidine-1-carbonyl)-1-methylpyridin-2(1H)-one
Overview
Description
3-(3-aminopiperidine-1-carbonyl)-1-methylpyridin-2(1H)-one, abbreviated as 3-APM, is a synthetic organic compound that has been studied for its potential medicinal and industrial applications. 3-APM belongs to a class of compounds known as piperidinyl derivatives, which are derivatives of piperidine, an organic cyclic amine. 3-APM has been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, antitumor, and antifungal properties. In addition, 3-APM has been studied for its potential use in the synthesis of pharmaceuticals, agrochemicals, and other industrial products.
Scientific Research Applications
BAZ2B Bromodomain Ligands
Derivatives of 3-amino-2-methylpyridine, structurally related to the query compound, have been identified as ligands of the BAZ2B bromodomain. This discovery was facilitated by automatic docking and validated through protein crystallography, highlighting the molecule's potential in targeting protein interactions within the realm of epigenetic regulation (Marchand, Lolli, & Caflisch, 2016).
Synthesis and Structural Studies
Research has also focused on the synthesis and structural elucidation of pyridine and piperidine derivatives, suggesting a broad interest in these compounds for various chemical properties and biological activities. For instance, a study on the synthesis of 2,4-substituted [1,8]naphthyridines from pyridin-3-yl derivatives underscores the utility of these molecules in constructing complex chemical structures (Abbiati, Arcadi, Marinelli, & Rossi, 2002).
Hydrodenitrogenation Studies
The hydrodenitrogenation (HDN) of 2-methylpyridine and its intermediate products, including piperidine derivatives, provides insight into chemical processes relevant to the petroleum industry and environmental remediation efforts, showcasing the compound's relevance in chemical engineering and process chemistry (Egorova, Zhao, Kukula, & Prins, 2002).
Fluorescence Probes and Biological Pathway Tracing
The synthesis of pyridinone derivatives, including those with alkylamino substituents, points to the application of these compounds as fluorescence probes. This suggests their potential use in biological research for tracing pathways and studying molecular interactions within cells (Prior et al., 2014).
properties
IUPAC Name |
3-(3-aminopiperidine-1-carbonyl)-1-methylpyridin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O2/c1-14-6-3-5-10(11(14)16)12(17)15-7-2-4-9(13)8-15/h3,5-6,9H,2,4,7-8,13H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZODVBCSIIBDBQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C(C1=O)C(=O)N2CCCC(C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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